![molecular formula C15H21Cl2NO6 B5199396 N-{2-[2-(2,6-dichlorophenoxy)ethoxy]ethyl}-2-propanamine oxalate](/img/structure/B5199396.png)
N-{2-[2-(2,6-dichlorophenoxy)ethoxy]ethyl}-2-propanamine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[2-(2,6-dichlorophenoxy)ethoxy]ethyl}-2-propanamine oxalate, commonly known as Dexmedetomidine, is a potent and highly selective alpha-2 adrenergic receptor agonist. It is used as a sedative, analgesic, and anesthetic agent in the medical field. Dexmedetomidine has gained popularity over the years due to its unique pharmacological properties, which make it an ideal drug for use in critically ill patients.
Mechanism of Action
Dexmedetomidine acts by selectively binding to alpha-2 adrenergic receptors in the central nervous system, leading to inhibition of sympathetic activity. This results in sedation, analgesia, and anxiolysis. Dexmedetomidine also has neuroprotective effects, which are thought to be mediated by its ability to reduce oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Dexmedetomidine has been shown to have several biochemical and physiological effects, including a reduction in heart rate, blood pressure, and cardiac output. It also has a dose-dependent effect on respiratory rate and tidal volume. Dexmedetomidine has been shown to have a minimal effect on the respiratory system, making it an ideal drug for use in critically ill patients.
Advantages and Limitations for Lab Experiments
Dexmedetomidine has several advantages for use in laboratory experiments, including its ability to produce a predictable and dose-dependent sedative effect. It also has a short half-life, which allows for rapid recovery after administration. However, dexmedetomidine has some limitations, including its high cost and the need for specialized equipment for administration.
Future Directions
There are several potential future directions for research on dexmedetomidine. One area of interest is the use of dexmedetomidine for the prevention of delirium in critically ill patients. Another area of interest is the use of dexmedetomidine for the treatment of neuropathic pain. Additionally, there is ongoing research on the use of dexmedetomidine for the prevention of postoperative cognitive dysfunction in elderly patients.
Synthesis Methods
Dexmedetomidine is synthesized by reacting 4-(2-chloroethyl)phenol with 2,6-dichlorobenzyl chloride in the presence of a base. The resulting product is then reacted with ethylene oxide to form N-{2-[2-(2,6-dichlorophenoxy)ethoxy]ethyl}-2-propanamine, which is further purified and converted to its oxalate salt form.
Scientific Research Applications
Dexmedetomidine has been extensively studied in various areas of medicine, including anesthesia, critical care, pain management, and neuroprotection. It has been shown to have a wide range of therapeutic effects, including sedation, analgesia, anxiolysis, and sympatholysis.
Properties
IUPAC Name |
N-[2-[2-(2,6-dichlorophenoxy)ethoxy]ethyl]propan-2-amine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19Cl2NO2.C2H2O4/c1-10(2)16-6-7-17-8-9-18-13-11(14)4-3-5-12(13)15;3-1(4)2(5)6/h3-5,10,16H,6-9H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVEHCNAVZHKEOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCCOCCOC1=C(C=CC=C1Cl)Cl.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21Cl2NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.